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Compound of Interest

Compound Name: 7-Tetradecenoic acid

Cat. No.: B1253748

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides essential, immediate
safety and logistical information for the handling of 7-Tetradecenoic acid, including operational

and disposal plans.
Chemical Properties and Hazards

7-Tetradecenoic acid is a long-chain fatty acid.[1] While specific toxicity data for 7-
Tetradecenoic acid is not readily available, data from similar fatty acids, such as
Tetradecanoic acid, suggest that it may cause skin and eye irritation.[2][3] When heated to
decomposition, it may emit acrid smoke and fumes.[2] It is important to handle this compound
with appropriate care to minimize exposure.

Property Value Source
Molecular Formula C14H2602 [4115]
Molecular Weight 226.35 g/mol [41[5]
) Solid (based on similar fatty
Physical State ) [3]
acids)
Solubility Insoluble in water [1112]

Operational Plan: Step-by-Step Handling Procedure
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. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any potential fumes, especially if heating.

Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[6]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields.[7][8][9]
[10] A face shield may be necessary if there is a significant splash hazard.[7][10]

Skin Protection:
o Wear a standard laboratory coat.

o Chemical-resistant gloves are mandatory. Nitrile or butyl rubber gloves are recommended
for handling acids and organic compounds.[7][9][10] Inspect gloves for any tears or
punctures before use.

Respiratory Protection: Under normal handling conditions in a well-ventilated area,
respiratory protection is not typically required. However, if aerosols or dust are generated, a
NIOSH-approved respirator may be necessary.[8]

. Handling Procedure:
Before handling, wash hands thoroughly.
Carefully weigh and transfer the solid 7-Tetradecenoic acid, avoiding the creation of dust.
If making a solution, slowly add the acid to the solvent.
Avoid contact with skin and eyes.[11]
Do not eat, drink, or smoke in the laboratory.

. In Case of a Spill:
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o For small spills, absorb the material with an inert substance like sand, diatomite, or a
universal binder.[12]

e Sweep up the absorbed material and place it in a suitable, sealed container for disposal.[6]
e Clean the spill area with soap and water.

o For larger spills, evacuate the area and follow your institution's emergency procedures.
Disposal Plan

» Waste Collection:

o Collect all waste containing 7-Tetradecenoic acid, including contaminated PPE and spill
cleanup materials, in a designated and clearly labeled hazardous waste container.

¢ Disposal Method:

o Dispose of the chemical waste in accordance with all local, state, and federal regulations.
Do not dispose of it down the drain or in the regular trash.[12] Contact your institution's
environmental health and safety (EHS) department for specific guidance on chemical
waste disposal.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 7-Tetradecenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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